Cas no 203661-68-1 (tert-butyl 5-oxo-octahydro-1H-isoindole-2-carboxylate)

• Product Name: tert-butyl 5-oxo-octahydro-1H-isoindole-2-carboxylate
• CAS No: 203661-68-1
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD23105947
• CID: 2110686
• PubChem ID: 18670457
• Update Time: 2025-09-28

tert-butyl 5-oxo-octahydro-1H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl hexahydro-6-oxo-1H-isoindole-2(3H)-carboxylate
• 2-Boc-5-oxo-octahydro-isoindole
• tert-butyl 5-oxo-octahydro-1H-isoindole-2-carboxylate
• tert-Butyl 5-oxohexahydro-1H-isoindole-2(3H)-carboxylate
• tert-butyl 5-oxooctahydro-2H-isoindole-2-carboxylate
• KEEXIHAGXWAFOF-UHFFFAOYSA-N
• SB20605
• PB36520
• tert-butyl 5-oxo-octahydro-1H-isoindole-2-
• 2-Boc-5-oxo-octahydro-isoindole, Aldrich
• 1469445-12-2
• CS-0046602
• AKOS023210548
• 8-(tert-Butoxycarbonyl)-8-azabicyclo[4.3.0]nonan-3-one
• SY042398
• DA-43320
• 2H-Isoindole-2-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester
• AS-34680
• 203661-68-1
• MFCD23105947
• SCHEMBL6747266
• tert-butyl 6-oxo-3,3a,4,5,7,7a-hexahydro-1H-isoindole-2-carboxylate
• EN300-249257
• DB-119489
• TERT-BUTYL 5-OXO-HEXAHYDRO-1H-ISOINDOLE-2-CARBOXYLATE
• 2-Boc-5-oxo-octahydro-isoindole, AldrichCPR
• 965-390-5

• MDL： MFCD23105947
• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-7-9-4-5-11(15)6-10(9)8-14/h9-10H,4-8H2,1-3H3
• InChI Key： KEEXIHAGXWAFOF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC(CCC2C1)=O)=O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones